Cas no 33534-88-2 (c10h8n2)
c10h8n2 structure
Product Name:c10h8n2
CAS No:33534-88-2
MF:C10H8N2
MW:156.183921813965
CID:918080
PubChem ID:10313233
Update Time:2025-04-19
c10h8n2 Chemical and Physical Properties
Names and Identifiers
-
- c10h8n2
- 2-(4-methylphenyl)propanedinitrile
- 33534-88-2
- p-tolylmalononitrile
- (4-Methylphenyl)propanedinitrile
- SCHEMBL3278040
- DTXSID90437967
-
- Inchi: 1S/C10H8N2/c1-8-2-4-9(5-3-8)10(6-11)7-12/h2-5,10H,1H3
- InChI Key: MKESKUKRRHRYFZ-UHFFFAOYSA-N
- SMILES: N#CC(C#N)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 156.06884
- Monoisotopic Mass: 156.068748264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 47.6Ų
Experimental Properties
- PSA: 47.58
c10h8n2 Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
33534-88-2 (c10h8n2) Related Products
- 3041-40-5(2-Phenyl-malononitrile)
- 4395-87-3(4-Isopropylphenylacetonitrile)
- 3288-99-1(2-[4-(tert-Butyl)phenyl]ethanenitrile)
- 5558-67-8(2,2-Diphenylpropionitrile)
- 120511-72-0(a,a,a’,a’-Tetramethyl-5-methyl-1,3-benzenediacetonitrile)
- 86-29-3(Diphenylacetonitrile)
- 40119-34-4(2-methyl-2-p-tolylpropanenitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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